Cas no 54754-75-5 (3-Bromo-2,6-dimethyl-4-nitropyridine 1-oxide)
54754-75-5 structure
Product Name:3-Bromo-2,6-dimethyl-4-nitropyridine 1-oxide
CAS No:54754-75-5
MF:C7H7BrN2O3
MW:247.046080827713
CID:353772
PubChem ID:12999945
Update Time:2025-04-19
3-Bromo-2,6-dimethyl-4-nitropyridine 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2,6-dimethyl-4-nitropyridine 1-oxide
- 3-bromo-2,6-dimethyl-4-nitro-1-oxidopyridin-1-ium
- AKOS022188680
- 3-Bromo-2,6-dimethyl-4-nitropyridine1-oxide
- 54754-75-5
- DTXSID20514679
- 3-Bromo-2,6-dimethyl-4-nitro-1-oxo-1lambda~5~-pyridine
-
- Inchi: 1S/C7H7BrN2O3/c1-4-3-6(10(12)13)7(8)5(2)9(4)11/h3H,1-2H3
- InChI Key: OQABUZSPGRDPSM-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C)[N+](=C1C)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 245.96401
- Monoisotopic Mass: 245.96400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 71.3Ų
Experimental Properties
- PSA: 70.08
3-Bromo-2,6-dimethyl-4-nitropyridine 1-oxide Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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